3-[(2H-1,3-benzodioxol-5-yl)methyl]-1-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}urea

• IUPAC Name: 1-(1,3-benzodioxol-5-ylmethyl)-3-[(1-pyrimidin-2-ylpyrrolidin-2-yl)methyl]urea
• InChI: InChI=1S/C18H21N5O3/c24-18(21-10-13-4-5-15-16(9-13)26-12-25-15)22-11-14-3-1-8-23(14)17-19-6-2-7-20-17/h2,4-7,9,14H,1,3,8,10-12H2,(H2,21,22,24)
• InChI Key: OBWGMLRKXMFHJA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C2=NC=CC=N2)CNC(=O)NCC3=CC4=C(C=C3)OCO4
• Molecular Formula: C18H21N5O3
• Molecular Weight: 355.4 g/mol

Description

3-[(2H-1,3-benzodioxol-5-yl)methyl]-1-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}urea is a useful research compound. Its molecular formula is C18H21N5O3 and its molecular weight is 355.398. The purity is usually 95%.
BenchChem offers high-quality 3-[(2H-1,3-benzodioxol-5-yl)methyl]-1-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}urea suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-[(2H-1,3-benzodioxol-5-yl)methyl]-1-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}urea including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activities

Research has been conducted on the synthesis of heterocyclic compounds, including pyrimidine derivatives, which exhibit significant antimicrobial and anticancer activities. For instance, the study by El-Sawy et al. (2013) discusses the synthesis of new N-methylsulphonyl and N-benzenesulphonyl-3-indolyl heterocycles, demonstrating their potential against various cancer cell lines, including liver carcinoma, breast cancer, and colon cancer, highlighting the therapeutic potential of such compounds in treating cancer (El-Sawy et al., 2013).

Urea Recognition and Supramolecular Chemistry

Chetia and Iyer (2006) explored the use of bis(benzimidazolyl)pyridine as a neutral receptor for urea, demonstrating the formation of highly stable supramolecular complexes. This study underscores the importance of urea and its derivatives in designing receptors for chemical sensing applications (Chetia & Iyer, 2006).

Catalysis and Chemical Reactions

The research by Howlader et al. (2016) on the use of a self-assembled molecular prism for catalysis in water highlights the role of urea-functionalized structures in enhancing the efficiency of catalytic processes, particularly in aqueous environments. This prism facilitated Michael and Diels-Alder reactions, showcasing the versatility of such compounds in synthetic chemistry (Howlader et al., 2016).

Antioxidant Properties

Abd-Almonuim et al. (2020) investigated the antioxidant potential of a coumarin-substituted heterocyclic compound, revealing its high antioxidant activities. This suggests that similar compounds could be synthesized and evaluated for their antioxidant properties, contributing to the development of novel antioxidants (Abd-Almonuim et al., 2020).